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Compound of Interest

Compound Name: CAY10506

Cat. No.: B052001 Get Quote

Application Notes and Protocols for CAY10506
For Researchers, Scientists, and Drug Development Professionals

Introduction
CAY10506 is a synthetic, small-molecule agonist of Peroxisome Proliferator-Activated

Receptor gamma (PPARγ).[1] It acts as a transcriptional regulator for genes involved in

adipogenesis, lipid metabolism, and inflammation.[2][3][4] With a reported half-maximal

effective concentration (EC50) of 10 µM for the transactivation of human PPARγ, CAY10506 is

a valuable tool for studying the physiological and pathophysiological roles of PPARγ activation.

[1] These application notes provide recommended starting concentrations and detailed

protocols for common in vitro assays involving CAY10506.

Data Presentation
The following table summarizes the key quantitative data for CAY10506.
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Parameter Value Reference

Target

Peroxisome Proliferator-

Activated Receptor gamma

(PPARγ)

[1]

Activity Agonist [1]

EC50
10 µM (for human PPARγ

transactivation)
[1]

Molecular Formula C₂₀H₂₆N₂O₄S₃ [1]

Molecular Weight 454.6 g/mol [1]

Solubility
DMF: 5 mg/mL, DMSO: 5

mg/mL, Ethanol: 3 mg/mL
[1]

Signaling Pathway
CAY10506, as a PPARγ agonist, initiates a signaling cascade that modulates gene expression.

Upon binding to PPARγ in the cytoplasm, the complex heterodimerizes with the Retinoid X

Receptor (RXR). This heterodimer then translocates to the nucleus and binds to specific DNA

sequences known as Peroxisome Proliferator Response Elements (PPREs) in the promoter

regions of target genes. This binding event recruits co-activator proteins, leading to the

transcription of genes involved in various metabolic and inflammatory processes.
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PPARγ Signaling Pathway
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PPARγ Transactivation Assay Workflow

Start

Seed cells expressing
PPAgRγ and a PPRE-driven

reporter gene (e.g., luciferase)

Treat cells with varying
concentrations of CAY10506

Incubate for 24-48 hours

Lyse cells

Measure reporter gene activity
(e.g., luminescence)

Analyze data to determine
EC50

End
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MTT Cell Viability Assay Workflow

Start

Seed cells in a
96-well plate

Treat with varying
concentrations of CAY10506

Incubate for 24-72 hours

Add MTT reagent to each well

Incubate and then solubilize
formazan crystals

Measure absorbance at 570 nm

Calculate cell viability
and determine IC50

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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